Cas no 2138027-95-7 (4-[(Butan-2-yl)amino]-2-(oxolan-3-yl)butan-1-ol)

• Product Name: 4-[(Butan-2-yl)amino]-2-(oxolan-3-yl)butan-1-ol
• CAS No: 2138027-95-7
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 6023418
• PubChem ID: 165468745
• Update Time: 2025-06-10

4-[(Butan-2-yl)amino]-2-(oxolan-3-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138027-95-7
• EN300-800826
• 4-[(butan-2-yl)amino]-2-(oxolan-3-yl)butan-1-ol
• 4-[(Butan-2-yl)amino]-2-(oxolan-3-yl)butan-1-ol

• Inchi： 1S/C12H25NO2/c1-3-10(2)13-6-4-11(8-14)12-5-7-15-9-12/h10-14H,3-9H2,1-2H3
• InChI Key： KCUUYJAQEXLXDS-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CO)CCNC(C)CC

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-[(Butan-2-yl)amino]-2-(oxolan-3-yl)butan-1-ol

4-[(Butan-2-yl)amino]-2-(oxolan-3-yl)butan-1-ol: A Comprehensive Overview

4-[(Butan-2-yl)amino]-2-(oxolan-3-yl)butan-1-ol, identified by the CAS registry number 2138027-95-7, is a versatile organic compound with a unique structure that combines an amino group, a cyclic ether (oxolane), and a hydroxyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure allows for a wide range of chemical modifications, making it a valuable building block in organic synthesis.

The molecular structure of 4-[(Butan-2-yl)amino]-2-(oxolan-3-yl)butan-1-ol consists of a butane backbone with an amino group attached at the 4-position and an oxolane ring at the 2-position. The hydroxyl group at the terminal position further enhances its reactivity and functional versatility. This configuration enables the compound to participate in various chemical reactions, such as nucleophilic substitutions, condensations, and oxidations, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the potential of this compound as a precursor for bioactive molecules. For instance, researchers have explored its role in the synthesis of peptide analogs and bioisosteres, which are critical in drug discovery. The amino group provides a site for amide bond formation, while the oxolane ring offers opportunities for cyclization reactions, leading to structurally diverse compounds with potential pharmacological activities.

In addition to its role in drug discovery, 4-[(Butan-2-yl)amino]-2-(oxolan-3-yL)butan-l-oL has been investigated for its applications in polymer chemistry. The compound's ability to undergo controlled polymerization under specific conditions has led to the development of novel polymeric materials with tailored properties. These materials exhibit improved mechanical strength and thermal stability, making them suitable for use in high-performance applications such as aerospace and automotive industries.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxolane ring through acid-catalyzed cyclization of a diol. Subsequent steps involve nucleophilic substitution reactions to introduce the amino group and hydroxyl functionalities. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, 4-[ (Butan-Z-yL ) amino ] -Z-(oxolan-Z-yL ) butan-l-oL has been studied for its biodegradability and ecological impact. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural environments. This property is particularly important for its use in agricultural applications where environmental safety is a priority.

In conclusion, CAS No. 2138027-Z5-Z, or 4-[ (Butan-Z-yL ) amino ] -Z-(oxolan-Z-yL ) butan-l-oL, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern organic chemistry research.